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Compound of Interest

5-Amino-2-methylbenzenesulfonic
Compound Name: o
aci

Cat. No.: B086231

An In-depth Technical Guide to 5-Amino-2-methylbenzenesulfonic Acid

Introduction

5-Amino-2-methylbenzenesulfonic acid, also known as p-Toluidine-o-sulfonic acid, is a white
crystalline powder with the chemical formula C7HsNOs3S.[1] It is an important chemical
intermediate, primarily utilized in the synthesis of various dyes and pigments.[1] Its molecular
structure consists of a benzene ring substituted with a methyl group, an amino group, and a
sulfonic acid group.[1] This guide provides a comprehensive overview of its physical, chemical,
and spectral properties, along with detailed experimental protocols for its synthesis and
analysis.

Physical and Chemical Properties

The physical and chemical characteristics of 5-Amino-2-methylbenzenesulfonic acid are
summarized in the tables below. These properties are crucial for its handling, application, and
in predicting its behavior in various chemical reactions.

Table 1: Physical Properties
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Property Value Source
White crystalline powder, Dry

Appearance [1][2]
Powder

Melting Point >300 °C [3]

Water Solubility

56 g/L (at 20 °C)

[1]3]

Density

1.4 +0.1 g/cm3

[3]

ble 2: Chemical and ional :

Property Value Source
IUPAC Name >-amino-2- - [2]
methylbenzenesulfonic acid

CAS Number 118-88-7 [1112]
Molecular Formula C7HsNOsS [1112]14]
Molecular Weight 187.22 g/mol [2][4]
Exact Mass 187.030314 g/mol [1112]
pKa (Predicted) -1.11+£0.42 [1]
LogP (XLogP3) -0.60 [3]
Topological Polar Surface Area  88.8 A2 [1112]
Refractive Index (Predicted) 1.610 [1][3]
Hydrogen Bond Donors 3 [1]
Hydrogen Bond Acceptors 4 [1]
Rotatable Bond Count 1 [1]

Spectral Information

Spectroscopic data is essential for the structural elucidation and purity assessment of 5-

Amino-2-methylbenzenesulfonic acid.
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* 'H NMR and 3C NMR: NMR spectra are available and have been recorded on instruments
such as the Varian CFT-20 and Bruker WM-360.[2]

e Mass Spectrometry: GC-MS and LC-MS data have been collected, with a prominent
precursor ion [M-H]~ observed at m/z 186.023.[2]

« Infrared (IR) Spectroscopy: FTIR spectra have been obtained using the KBr-Pellet technique
on a Bruker IFS 85 instrument.[2]

e Raman Spectroscopy: Raman spectral data is also available for this compound.[2]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 5-Amino-2-methylbenzenesulfonic
acid are provided below.

Synthesis from 4-Methylaniline

A common method for the preparation of 5-Amino-2-methylbenzenesulfonic acid involves
the sulfonation of 4-methylaniline (p-toluidine).[1]

Materials:

e 4-methylaniline

 Sulfuric acid monohydrate

e 1 2-dichlorobenzene (solvent)

Procedure:

In a suitable reaction vessel, dissolve 4-methylaniline in 1,2-dichlorobenzene.

Slowly add sulfuric acid monohydrate to the solution while stirring.

Heat the reaction mixture to a temperature of 175-180 °C.

Maintain this temperature and continue stirring for 3-5 hours.
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After the reaction is complete, cool the mixture to allow for the precipitation of the product.

Collect the solid product by filtration.

Wash the product with a suitable solvent to remove impurities.

Dry the purified 5-Amino-2-methylbenzenesulfonic acid.

This protocol is reported to achieve a yield of approximately 94.6%.[1]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

The purity and concentration of 5-Amino-2-methylbenzenesulfonic acid can be determined
using a reverse-phase HPLC method.[5]

Instrumentation and Columns:

e HPLC system with a UV detector

e Column: Newcrom R1 (or a similar reverse-phase column)
Mobile Phase:

o A mixture of acetonitrile (MeCN), water, and phosphoric acid.

o For Mass Spectrometry (MS) compatible applications, phosphoric acid should be replaced
with formic acid.[5]

Procedure:
» Prepare the mobile phase and degas it thoroughly.

e Prepare a standard solution of 5-Amino-2-methylbenzenesulfonic acid of known
concentration in the mobile phase.

* Prepare the sample solution by dissolving the test material in the mobile phase.
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o Equilibrate the HPLC column with the mobile phase until a stable baseline is achieved.
« Inject the standard solution and then the sample solution onto the column.
e Monitor the elution of the compound using the UV detector at an appropriate wavelength.

e Quantify the amount of 5-Amino-2-methylbenzenesulfonic acid in the sample by
comparing its peak area to that of the standard.

This method is scalable and can be adapted for preparative separation to isolate impurities.[5]

Visualizations

The following diagrams illustrate the synthesis workflow and the logical relationship of the
compound's structure to its properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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